1-Bromo-N,2-dimethyl-2-propanamine Hydrobromide
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Description
The compound “MFCD33401678” is a chemical substance with unique properties and applications. It is known for its significant role in various scientific and industrial fields due to its distinct chemical structure and reactivity.
Properties
Molecular Formula |
C5H13Br2N |
|---|---|
Molecular Weight |
246.97 g/mol |
IUPAC Name |
1-bromo-N,2-dimethylpropan-2-amine;hydrobromide |
InChI |
InChI=1S/C5H12BrN.BrH/c1-5(2,4-6)7-3;/h7H,4H2,1-3H3;1H |
InChI Key |
CDLPQYVBZQQUIR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CBr)NC.Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of “MFCD33401678” involves several steps, starting with the selection of appropriate precursors. The reaction conditions, such as temperature, pressure, and catalysts, are carefully controlled to ensure the desired product is obtained with high purity and yield. Common synthetic routes include:
Method 1: A multi-step synthesis involving the reaction of precursor A with reagent B under specific conditions to form intermediate C, which is then further reacted with reagent D to produce “MFCD33401678”.
Method 2: A one-pot synthesis where all reactants are combined in a single reaction vessel, and the reaction is carried out under controlled conditions to directly yield “MFCD33401678”.
Industrial Production Methods: In industrial settings, the production of “MFCD33401678” is scaled up using large reactors and continuous flow processes. This ensures consistent quality and high throughput. The industrial methods often involve:
Continuous Flow Synthesis: Reactants are continuously fed into a reactor, and the product is continuously removed, allowing for efficient large-scale production.
Batch Processing: Large batches of reactants are processed in a single run, followed by purification and isolation of the product.
Chemical Reactions Analysis
Types of Reactions: “MFCD33401678” undergoes various chemical reactions, including:
Oxidation: Reacts with oxidizing agents to form oxidized derivatives.
Reduction: Can be reduced using reducing agents to yield reduced forms.
Substitution: Participates in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. Reactions are typically carried out in acidic or basic media.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used under controlled conditions.
Substitution: Various nucleophiles or electrophiles are used depending on the desired substitution product.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol.
Scientific Research Applications
“MFCD33401678” has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its therapeutic potential in treating various diseases.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which “MFCD33401678” exerts its effects involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to downstream effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
“MFCD33401678” can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:
Compound A: Shares a similar core structure but differs in functional groups, leading to different reactivity and applications.
Compound B: Has a similar functional group but a different core structure, resulting in distinct properties and uses.
The uniqueness of “MFCD33401678” lies in its specific combination of structural features and reactivity, making it valuable for particular applications where other compounds may not be as effective.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
